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Compound of Interest

Compound Name: 2-Bromo-2'-acetonaphthone

Cat. No.: B145970 Get Quote

2-Bromo-2'-acetonaphthone (CAS No. 613-54-7) is a highly reactive brominated ketone

utilized in organic synthesis and as a derivatization reagent in analytical chemistry.[1] However,

its utility is matched by its significant hazard profile. This compound is classified as a corrosive

material that can cause severe skin burns and eye damage, and it may also cause respiratory

irritation.[2][3][4] Improper disposal not only poses a direct threat to personnel but also risks

non-compliance with stringent environmental regulations. This document provides a

comprehensive, field-proven protocol for the safe handling, segregation, and disposal of 2-
Bromo-2'-acetonaphthone waste streams.

Hazard Profile and Chemical Characteristics
A thorough understanding of the chemical's properties is foundational to safe handling. The

primary hazards stem from its corrosive nature and its classification as a halogenated organic

compound.
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Property Data Source(s)

Molecular Formula C₁₂H₉BrO [2]

Appearance
White to yellow or off-white

crystalline solid
[5]

Primary Hazards

Causes severe skin burns and

eye damage; May cause

respiratory irritation

[2]

GHS Classification

Skin Corrosion/Irritation

(Category 1B), STOT SE 3

(Respiratory)

[2]

Signal Word Danger [3]

Incompatibilities
Strong oxidizing agents, strong

bases, strong reducing agents
[6][7]

The presence of a bromine atom is the critical factor for waste segregation. Environmental

regulations mandate that halogenated organic compounds be disposed of separately from non-

halogenated streams, primarily because their incineration requires specialized facilities

equipped to handle and neutralize the resulting acidic gases (like hydrogen bromide).[8][9]

Pre-Disposal Safety Protocols: Engineering and
Personal Protection
Before generating any waste, the following controls must be in place to ensure a self-validating

system of safety.

Engineering Controls
All handling of 2-Bromo-2'-acetonaphthone, including weighing and solution preparation,

must be conducted within a certified chemical fume hood.[10] This is non-negotiable and

serves to contain harmful dust and vapors. An eyewash station and safety shower must be

immediately accessible.[3]
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Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE. Equipment must be inspected for

integrity before each use.[11]

PPE Category
Item &
Specifications

Rationale Source(s)

Eye & Face

Chemical splash

goggles compliant

with EN166 or OSHA

29 CFR 1910.133. A

face shield should be

worn over goggles for

bulk transfers.

Protects against

splashes of the

corrosive material and

severe eye damage.

The compound is a

known lachrymator.

[3][4]

Hand Protection

Chemical-resistant

gloves (Nitrile or

Neoprene

recommended).

Prevents severe skin

burns and corrosion

upon contact.

[10][12]

Body Protection
A long-sleeved

laboratory coat.

Protects skin and

personal clothing from

contamination.

[3]

Respiratory

A NIOSH/MSHA-

approved respirator

(e.g., N95 or P3

cartridge) is required if

handling the solid

outside of a fume

hood.

Mitigates the risk of

respiratory tract

irritation from inhaling

dust particles.

[3]

Step-by-Step Waste Management and Disposal
Protocol
Adherence to a systematic waste segregation and collection procedure is paramount. Cross-

contamination of waste streams can lead to dangerous reactions and costly disposal
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complications.

Step 1: Waste Stream Identification and Segregation
Immediately upon generation, waste must be segregated into the correct category. As a

brominated organic compound, all waste contaminated with 2-Bromo-2'-acetonaphthone falls

under the Halogenated Organic Waste category.[9]

Solid Waste: Unused or expired pure compound, and grossly contaminated items like weigh

boats or spatulas.

Liquid Waste: Solutions containing 2-Bromo-2'-acetonaphthone dissolved in organic

solvents.

Contaminated Labware: Items with trace contamination, such as gloves, bench paper, and

empty containers. These should be double-bagged.

Step 2: Container Selection and Labeling
Selection: Use only designated, chemically compatible, and sealable hazardous waste

containers.[10] For liquid waste, this is typically a clearly marked carboy. For solid waste, a

labeled, sealed container is appropriate.

Labeling: The container must be labeled as "Hazardous Waste" before the first addition of

waste. The label must include:

The full chemical name: "2-Bromo-2'-acetonaphthone" and any solvents present.

The specific hazard characteristics: "Corrosive," "Irritant."

The accumulation start date.

Step 3: Waste Collection and Storage
Collect waste at or near the point of generation in a designated Satellite Accumulation Area

(SAA).

Keep the waste container securely closed at all times, except when adding waste.
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Store the container in a secondary containment bin to mitigate leaks or spills.

Do not mix 2-Bromo-2'-acetonaphthone waste with incompatible materials, particularly

strong bases or oxidizing agents.[6][7]

Step 4: Final Disposal Pathway
Once the container is full, complete a chemical collection request form for your institution's

Environmental Health & Safety (EHS) department.[10]

The ultimate disposal method for halogenated organic waste is typically high-temperature

incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF) that complies

with EPA RCRA regulations.[8][9][13] This process ensures the complete destruction of the

organic molecule and the scrubbing of acid gas byproducts.

Emergency Procedures for Spills and Exposure
Accidents require immediate and correct action.
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Situation
First Aid / Spill Response
Protocol

Source(s)

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing. Seek immediate

medical attention.

[3][4]

Eye Contact

Immediately flush eyes with

water for at least 15 minutes,

holding eyelids open. Remove

contact lenses if possible.

Seek immediate medical

attention.

[3][4]

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[3]

Small Spill

(If trained) Wearing full PPE,

cover the spill with an inert

absorbent material (e.g., sand

or vermiculite). Sweep up the

material, place it in a sealed,

labeled hazardous waste

container, and decontaminate

the area.

[3][10]

Large Spill

Evacuate the immediate area.

Alert colleagues and your

supervisor. Contact your

institution's EHS or emergency

response team immediately.

[10]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-2'-acetonaphthone.

Phase 1: Preparation

Phase 2: Waste Generation

Phase 3: Collection & Storage

Phase 4: Final Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Confirm Engineering Controls
(Fume Hood, Eyewash)

Generate Waste Containing
2-Bromo-2'-acetonaphthone

Identify Waste Type
(Solid, Liquid, Contaminated Labware) Spill or Exposure Occurs

Select Labeled Halogenated
Organic Waste Container

Add Waste to Container

Store Securely in SAA
(Closed, Secondary Containment)

Submit Pickup Request to EHS

Transfer to Licensed
TSDF via EHS

High-Temperature Incineration

Execute Emergency Protocol
(First Aid, Spill Cleanup/Evacuate)

Dispose of cleanup material
as halogenated waste
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Caption: Waste Disposal Workflow for 2-Bromo-2'-acetonaphthone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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